Cas no 189198-30-9 (Pactimibe)

• Product Name: Pactimibe
• CAS No: 189198-30-9
• Molecular Formula: C₂₅H₄₀N₂O₃
• Molecular Weight: 416.5967
• CID: 66367
• PubChem ID: 3081927

Pactimibe Properties

Names and Identifiers

• Pactimibe
• 7-[(2,2-Dimethyl-1-oxopropyl)amino]-2,3-dihydro-4,6-dimethyl-1-octyl-1H-indole-5-acetic acid
• 2-[7-(2,2-dimethylpropanoylamino)-4,6-dimethyl-1-octyl-2,3-dihydroindol-5-yl]acetic acid
• UNII-D874R9PZ9T
• PactiMib
• 2-[7-(2,2-dimethylpropanoylamino)-4,6-dimethyl-1-octyl-2,3-dihydroindo l-5-yl]acetic acid
• Pactimibe [INN:BAN]
• D874R9PZ9T
• CS-0018790
• (7-(2,2-Dimethylpropanamido)-4,6-dimethyl-1-octylindolin-5-yl)acetic acid
• PACTIMIBE [WHO-DD]
• N-(1-Octyl-5-carboxymethyl-4,6-dimethylindolin-7-yl)-2,2-dimethylpropanamide
• NS00068626
• DB12971
• BDBM50263192
• Pactimibe free base
• CHEMBL478858
• 1H-Indole-5-acetic acid, 7-((2,2-dimethyl-1-oxopropyl)amino)-2,3-dihydro-4,6-dimethyl-1-octyl-
• PACTIMIBE [INN]
• Q27276240
• N-(1-Octyl-5-carboxymethyl-4,6-dimethylindolin-7-yl)-2,2-dimethyl-propanamide
• GLXC-27010
• MS-27258
• 189198-30-9 (free base)
• SCHEMBL282098
• TXIIZHHIOHVWJD-UHFFFAOYSA-N
• 1H-Indole-5-acetic acid, 7-[(2,2-dimethyl-1-oxopropyl)amino]-2,3-dihydro-4,6-dimethyl-1-octyl-
• HY-100401
• [7-(2,2-Dimethylpropanamido)-4,6-dimethyl-1-octylindolin-5-yl]acetic acid
• AKOS040749113
• (7-(2,2-dimethylpropanamido)-4,6-dimethyl-1-octylindolin-5-yl)acetic acid hemisulfate
• N-(1- Octyl-5-carboxymethyl-4,6-dimethylindolin-7-yl)-2,2-dimethyl-propanamide
• DTXSID80172315
• 189198-30-9
• 2-[7-(2,2-dimethylpropanamido)-4,6-dimethyl-1-octyl-2,3-dihydro-1H-indol-5-yl]acetic acid
• G13773
• 2-(4,6-Dimethyl-1-octyl-7-pivalamidoindolin-5-yl)acetic acid
• pactimibum
• 2-(7-(2,2-dimethylpropanamido)-4,6-dimethyl-1-octyl-2,3-dihydro-1H-indol-5-yl)acetic acid
• pactimiba
• DTXCID1094806

• InChIKey： TXIIZHHIOHVWJD-UHFFFAOYSA-N
• Inchi： 1S/C25H40N2O3/c1-7-8-9-10-11-12-14-27-15-13-19-17(2)20(16-21(28)29)18(3)22(23(19)27)26-24(30)25(4,5)6/h7-16H2,1-6H3,(H,26,30)(H,28,29)
• SMILES： CCCCCCCCN1CCC2=C(C(=C(C(NC(C(C)(C)C)=O)=C12)C)CC(=O)O)C

Computed Properties

• Exact Mass: 416.30400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 416.304
• Heavy Atom Count: 30
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• LogP: 5.77610
• PSA: 69.64000
• Refractive Index: 1.547
• Boiling Point: 604.4°C at 760 mmHg
• Flash Point: 319.3°C
• Density: 1.071